Cas no 1861696-68-5 (3,3-dimethyl-1H,2H,3H,6H,7H,8H-pyrano[2,3-f]indole)

• Product Name: 3,3-dimethyl-1H,2H,3H,6H,7H,8H-pyrano[2,3-f]indole
• CAS No: 1861696-68-5
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 5906923
• PubChem ID: 165742154
• Update Time: 2025-07-09

3,3-dimethyl-1H,2H,3H,6H,7H,8H-pyrano[2,3-f]indole Chemical and Physical Properties

Names and Identifiers

• 1861696-68-5
• EN300-1145632
• 3,3-dimethyl-1H,2H,3H,6H,7H,8H-pyrano[2,3-f]indole

• Inchi： 1S/C13H17NO/c1-13(2)8-14-11-6-9-4-3-5-15-12(9)7-10(11)13/h6-7,14H,3-5,8H2,1-2H3
• InChI Key： GUNZWFOEMAUTDQ-UHFFFAOYSA-N
• SMILES： O1CCCC2C1=CC1=C(C=2)NCC1(C)C

Computed Properties

• Exact Mass: 203.131014166g/mol
• Monoisotopic Mass: 203.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 21.3Ų

Additional information on 3,3-dimethyl-1H,2H,3H,6H,7H,8H-pyrano[2,3-f]indole

Exploring the Unique Properties and Applications of 3,3-dimethyl-1H,2H,3H,6H,7H,8H-pyrano[2,3-f]indole (CAS No. 1861696-68-5)

In the realm of organic chemistry, 3,3-dimethyl-1H,2H,3H,6H,7H,8H-pyrano[2,3-f]indole (CAS No. 1861696-68-5) stands out as a fascinating compound with a unique structural framework. This heterocyclic molecule combines the features of an indole ring system fused with a pyran ring, making it a subject of interest for researchers in medicinal chemistry, material science, and synthetic organic chemistry. Its molecular complexity and potential bioactive properties have sparked curiosity among scientists exploring novel therapeutic agents and functional materials.

The structural motif of 3,3-dimethyl-1H,2H,3H,6H,7H,8H-pyrano[2,3-f]indole is particularly intriguing due to its rigid polycyclic system and the presence of multiple stereocenters. This configuration often correlates with enhanced binding affinity to biological targets, a feature highly sought after in drug discovery. Recent studies have highlighted the compound's potential as a scaffold for kinase inhibitors, a class of therapeutics gaining traction in oncology and autoimmune disease research. The dimethyl substitution at the 3-position further modulates the molecule's lipophilicity and metabolic stability, key parameters in pharmacokinetic optimization.

From a synthetic chemistry perspective, the construction of pyrano[2,3-f]indole derivatives presents exciting challenges. Modern approaches often employ cascade reactions or transition metal-catalyzed processes to efficiently build the complex ring system. The compound's CAS No. 1861696-68-5 serves as a crucial identifier in chemical databases, facilitating research reproducibility and intellectual property protection. As synthetic methodologies advance, researchers are discovering more efficient routes to access this scaffold, enabling broader exploration of its structure-activity relationships.

The scientific community's interest in 3,3-dimethyl-1H,2H,3H,6H,7H,8H-pyrano[2,3-f]indole aligns with several trending topics in chemical research. First, there's growing emphasis on fragment-based drug discovery, where such privileged structures serve as valuable starting points for lead optimization. Second, the compound's potential photophysical properties make it relevant to the development of organic electronic materials, particularly in the context of OLED technologies and fluorescent probes. These applications resonate with current searches for sustainable materials and advanced diagnostic tools.

Analytical characterization of CAS No. 1861696-68-5 typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry, and X-ray crystallography. These methods confirm the compound's structural identity and purity, essential for reliable research outcomes. The pyranoindole core often exhibits distinctive spectroscopic signatures that aid in structural elucidation, particularly in complex reaction mixtures or biological matrices. Such analytical data is increasingly shared in open-access platforms, supporting the global movement toward open science and collaborative research.

In material science applications, the 3,3-dimethyl-1H,2H,3H,6H,7H,8H-pyrano[2,3-f]indole structure offers interesting possibilities due to its potential π-conjugation extension and solid-state packing characteristics. These properties are being investigated for developing novel organic semiconductors and nonlinear optical materials, addressing current demands in flexible electronics and photonic devices. The compound's thermal stability and solubility profile can be finely tuned through strategic modifications, making it adaptable to various processing techniques.

From a safety and handling perspective, while CAS No. 1861696-68-5 is not classified as hazardous under standard regulations, researchers emphasize proper laboratory practices when working with this compound. The scientific literature provides guidance on storage conditions, handling procedures, and waste disposal methods specific to this chemical entity. Such information is crucial for maintaining research integrity and environmental responsibility, topics that receive increasing attention in modern chemical education and practice.

The commercial availability of 3,3-dimethyl-1H,2H,3H,6H,7H,8H-pyrano[2,3-f]indole through specialty chemical suppliers has facilitated its broader adoption in research programs. Current market trends show growing demand for such building blocks in pharmaceutical and materials research, reflected in search queries for custom synthesis services and structure-activity relationship studies. The compound's price and availability metrics are frequently monitored by research procurement specialists seeking cost-effective solutions for their projects.

Looking forward, the scientific trajectory of CAS No. 1861696-68-5 appears promising. Emerging research explores its potential in targeted drug delivery systems and as a molecular probe for studying biological pathways. The compound's versatility continues to inspire innovative applications, from catalysis to supramolecular chemistry, demonstrating how fundamental chemical structures can enable diverse technological advancements. As research tools become more sophisticated, our understanding of this molecule's full potential will undoubtedly expand.